(5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

• IUPAC Name: tert-butyl (5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-9,13H,4-6H2,1-3H3/t7?,8?,9-/m1/s1
• InChI Key: HDPGSWMTDGGUEB-AMDVSUOASA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC1CC2O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC2CC1C[C@H]2O
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

“(5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate” is a chemical compound with the molecular formula C11H19NO3. It has a molecular weight of 213.27.

Scientific Research Applications

• Construction of Oxygenated 2-azabicyclo[2.2.1]heptanes

  • Application : This research describes a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes.
  • Method : The reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures.
  • Results : The research successfully synthesized oxygenated 2-azabicyclo[2.2.1]heptanes using a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes.

• Synthesis of Tropane Alkaloids

  • Application : The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.
  • Method : Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide.
  • Results : The research successfully constructed the 8-azabicyclo[3.2.1]octane scaffold in a stereoselective manner.

• Synthesis of Boc-protected 2-azabicyclo[2.2.1]heptane-3-carboxylic acid

  • Application : This compound is used in the synthesis of various pharmaceuticals and bioactive compounds.
  • Method : The specific synthetic methods are not provided, but it typically involves protecting group strategies and various organic reactions.
  • Results : The product is a Boc-protected 2-azabicyclo[2.2.1]heptane-3-carboxylic acid, which can be used as a building block in the synthesis of more complex molecules.

• Synthesis of 2-Azabicyclo[2.2.1]hept-5-en-3-one

  • Application : This compound is a useful synthetic intermediate in the preparation of various bioactive molecules.
  • Method : The specific synthetic methods are not provided, but it typically involves various organic reactions.
  • Results : The product is 2-Azabicyclo[2.2.1]hept-5-en-3-one, which can be used as a building block in the synthesis of more complex molecules.

• Synthesis of (1S,3S,4S,5R)-Rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

  • Application : This compound is used in the synthesis of various pharmaceuticals and bioactive compounds.
  • Method : The specific synthetic methods are not provided, but it typically involves protecting group strategies and various organic reactions.
  • Results : The product is a Boc-protected 2-azabicyclo[2.2.1]heptane-3-carboxylic acid, which can be used as a building block in the synthesis of more complex molecules.

• Synthesis of 2-Azabicyclo[2.2.1]hept-5-en-3-one

  • Application : This compound is a useful synthetic intermediate in the preparation of various bioactive molecules.
  • Method : The specific synthetic methods are not provided, but it typically involves various organic reactions.
  • Results : The product is 2-Azabicyclo[2.2.1]hept-5-en-3-one, which can be used as a building block in the synthesis of more complex molecules.

Safety And Hazards

The compound has been labeled with the signal word “Warning” and has the following hazard statements: H302-H315-H319-H335. These codes correspond to specific hazards, but without further context, it’s difficult to interpret them.